Tert-butyl 4-[2-(methoxycarbonyl)-4-nitrophenyl]piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-(2-methoxycarbonyl-4-nitrophenyl)piperazine-1-carboxylate
• InChI: InChI=1S/C17H23N3O6/c1-17(2,3)26-16(22)19-9-7-18(8-10-19)14-6-5-12(20(23)24)11-13(14)15(21)25-4/h5-6,11H,7-10H2,1-4H3
• InChI Key: WXDHETYREQPFEV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2=C(C=C(C=C2)[N+](=O)[O-])C(=O)OC
• Molecular Formula: C17H23N3O6
• Molecular Weight: 365.4 g/mol
• CAS RN: 870703-73-4

Description

Tert-butyl 4-[2-(methoxycarbonyl)-4-nitrophenyl]piperazine-1-carboxylate is a chemical compound with the CAS Number: 870703-73-4. It has a molecular weight of 365.39. The compound is also known by its IUPAC name, tert-butyl 1-(2-(methoxycarbonyl)-4-nitrophenyl)piperazine-2-carboxylate.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate was synthesized from piperidin-4-ylmethanol through three steps including acylation, sulfonation, and substitution.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied using various techniques such as FT-IR, 1H & 13C NMR, and LCMS spectroscopic studies. The structures were further confirmed by single crystal X-ray diffraction analysis. For instance, the molecule of tert-butyl 4-(2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate is linear in shape with the ethyl acetate moiety adopting a fully extended conformation.

Physical And Chemical Properties Analysis

This compound is a solid compound with a melting point of 117 - 119°C.

Scientific Research Applications

• Organic Intermediate Synthesis and Molecular Structure Analysis
  Tert-butyl 4-[2-(methoxycarbonyl)-4-nitrophenyl]piperazine-1-carboxylate serves as an organic intermediate. It has been synthesized through nucleophilic substitution reactions and analyzed using various spectroscopic methods and X-ray diffraction, confirming its molecular structure and revealing insights into molecular electrostatic potential and orbitals (Yang et al., 2021).

• Chemical Synthesis and Biological Activity Evaluation
  Derivatives of this compound, such as tert-butyl 4-(2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate, have been synthesized and characterized. These derivatives have undergone biological evaluation, demonstrating moderate antibacterial and antifungal activities against several microorganisms (Kulkarni et al., 2016).

• Pharmacological Core Synthesis for Medicinal Chemistry
  The compound and its variations have been used in the synthesis of pharmacologically useful cores. For instance, a sterically congested piperazine derivative was prepared using this compound, highlighting its potential in medicinal chemistry applications (Gumireddy et al., 2021).

• Corrosion Inhibition Studies
  Novel heterocyclic compounds derived from this compound have been researched for their anticorrosive properties. These studies focus on inhibiting the corrosion of carbon steel in acidic environments, with the compounds showing high inhibition efficiency (Praveen et al., 2021).

• Catalytic Activity in Polymer Chemistry
  Derivatives of this compound have been synthesized and polymerized, exhibiting catalytic activity in acylation chemistry. The influence of neighboring groups in the catalytic cycle of these polymers has been a subject of study, indicating the versatility of this compound in polymer science (Mennenga et al., 2015).

• Asymmetric Deprotonation in Organic Synthesis
  The compound has been used in asymmetric deprotonation reactions, a crucial step in the synthesis of chiral intermediates for medicinal applications. This demonstrates its role in enabling selective synthesis pathways (McDermott et al., 2008).

Safety and Hazards

The safety information for Tert-butyl 4-[2-(methoxycarbonyl)-4-nitrophenyl]piperazine-1-carboxylate indicates that it should be stored at a temperature between 28°C. A Material Safety Data Sheet (MSDS) is available for this compound.

Future Directions

The future directions for research on Tert-butyl 4-[2-(methoxycarbonyl)-4-nitrophenyl]piperazine-1-carboxylate and similar compounds could involve further exploration of their biological activities and potential applications in drug discovery. Additionally, optimization of the synthetic methods could also be a focus of future research.